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Compound of Interest

Compound Name: (Dibutylamino)acetonitrile

Cat. No.: B101715

For Researchers, Scientists, and Drug Development Professionals
Initial Post: November 1, 2025

This technical guide provides a detailed overview of (Dibutylamino)acetonitrile, a chemical
compound of interest in various research and development sectors. This document
consolidates its fundamental properties, synthesis protocols, and potential applications,
presented in a manner accessible to researchers, scientists, and professionals in drug
development.

Core Compound Identification

Identifier Value

Chemical Name (Dibutylamino)acetonitrile
CAS Number 18071-38-0[1]

Molecular Formula C1oH20N2[1]

Molecular Weight 168.28 g/mol [1]
Synonyms 2-(Dibutylamino)acetonitrile

Physicochemical Properties
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While specific experimental data for (Dibutylamino)acetonitrile is not widely published, the
properties of analogous aminoacetonitriles can provide valuable insights. The presence of the
nitrile group and the tertiary amine functionality dictates its chemical reactivity and physical

characteristics.
Property Predicted/Analogous Value
Boiling Point Not available
Density Not available
Solubility Expected to be soluble in organic solvents.
Appearance Likely a liquid at room temperature.

Synthesis of (Dibutylamino)acetonitrile

A reliable method for the synthesis of a-amino nitriles is the Strecker synthesis. While a specific
protocol for (Dibutylamino)acetonitrile is not readily available in the literature, a well-
established procedure for the analogous diethylaminoacetonitrile can be adapted. This
synthesis involves the reaction of a secondary amine, an aldehyde (in this case,
formaldehyde), and a cyanide source.

Experimental Protocol: Adapted from the Synthesis of
Diethylaminoacetonitrile

This procedure is adapted from a verified method and should be performed by trained
personnel in a well-ventilated fume hood due to the use of highly toxic reagents.

Materials:

Dibutylamine

Formaldehyde (37-40% solution)

Sodium bisulfite

Sodium cyanide

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b101715?utm_src=pdf-body
https://www.benchchem.com/product/b101715?utm_src=pdf-body
https://www.benchchem.com/product/b101715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Water

 Drierite (or other suitable drying agent)

o Diethyl ether (for extraction, optional)

Procedure:

¢ |n a suitable reaction vessel, dissolve sodium bisulfite in water.

e Add the formaldehyde solution to the sodium bisulfite solution and warm the mixture gently.

 After cooling, add dibutylamine with stirring and allow the mixture to stand.

» In a separate container, prepare a solution of sodium cyanide in water. Caution: Sodium
cyanide is extremely toxic. Handle with extreme care and appropriate personal protective
equipment.

o Under vigorous stirring, add the sodium cyanide solution to the reaction mixture.

o Continue stirring to ensure thorough mixing of the layers.

 After the reaction is complete, the upper nitrile layer should be separated.

e Dry the separated product over a suitable drying agent, such as Drierite.

e The crude product can be purified by vacuum distillation.

Logical Workflow for Synthesis
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Caption: A logical workflow diagram illustrating the key stages in the synthesis of
(Dibutylamino)acetonitrile.

Potential Applications in Research and Drug
Development

While specific pharmacological data for (Dibutylamino)acetonitrile is not currently available,
the a-amino nitrile scaffold is a well-recognized structural motif in medicinal chemistry. These
compounds are often investigated for a variety of biological activities. The presence of the
lipophilic butyl groups may influence the compound's pharmacokinetic properties, such as
membrane permeability and metabolic stability.

Potential areas of investigation for (Dibutylamino)acetonitrile and its derivatives could
include:
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« Enzyme Inhibition: The nitrile group can act as a warhead, forming covalent bonds with
active site residues of certain enzymes.

¢ lon Channel Modulation: The tertiary amine and overall molecular structure could interact
with ion channels in the central and peripheral nervous systems.

¢ Precursors for More Complex Molecules: (Dibutylamino)acetonitrile can serve as a
versatile building block for the synthesis of more elaborate molecules with potential

therapeutic applications.

Signaling Pathway Hypothesis

GDibutylamino)acetonitrila

Interaction

Hypothetical
Biological Target
(e.g., Enzyme, Receptor)

Downstream
Signaling Cascade

Cellular Response
(e.g., Apoptosis, Proliferation)

Click to download full resolution via product page

Caption: A hypothetical signaling pathway illustrating the potential mechanism of action for

(Dibutylamino)acetonitrile.
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Conclusion

(Dibutylamino)acetonitrile is a chemical entity with potential for further exploration in various
scientific domains, particularly in the synthesis of novel compounds with biological activity. The
provided synthesis protocol, adapted from a reliable source, offers a starting point for its
preparation. Further research is warranted to fully elucidate its physicochemical properties,
pharmacological profile, and potential therapeutic applications. Researchers are encouraged to
use this guide as a foundational resource for their investigations into this and related
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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